molecular formula C5H12N2O4S2 B8462122 1,1-Dioxo-3-[(sulfamoylamino)methyl]thiolane

1,1-Dioxo-3-[(sulfamoylamino)methyl]thiolane

Cat. No. B8462122
M. Wt: 228.3 g/mol
InChI Key: MAJZIADXPBFMQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09233964B2

Procedure details

Sulfamide (2.4 mmol) was dissolved in H2O (10 mL), added (1,1-dioxothiolan-3-yl)methanamine (2 mmol) and stirred at reflux for 16 h. The obtained reaction mixture was cooled to rt and freezedried affording the title compound as an oil. Used without further purification.
Quantity
2.4 mmol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
2 mmol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[S:1]([NH2:5])([NH2:4])(=[O:3])=[O:2].[O:6]=[S:7]1(=[O:14])[CH2:11][CH2:10][CH:9]([CH2:12]N)[CH2:8]1>O>[O:6]=[S:7]1(=[O:14])[CH2:11][CH2:10][CH:9]([CH2:12][NH:4][S:1](=[O:3])(=[O:2])[NH2:5])[CH2:8]1

Inputs

Step One
Name
Quantity
2.4 mmol
Type
reactant
Smiles
S(=O)(=O)(N)N
Name
Quantity
10 mL
Type
solvent
Smiles
O
Step Two
Name
Quantity
2 mmol
Type
reactant
Smiles
O=S1(CC(CC1)CN)=O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 16 h
Duration
16 h
CUSTOM
Type
CUSTOM
Details
The obtained reaction mixture
CUSTOM
Type
CUSTOM
Details
freezedried

Outcomes

Product
Name
Type
product
Smiles
O=S1(CC(CC1)CNS(N)(=O)=O)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.